N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3NO2S/c19-18(20,21)14-7-3-1-6-12(14)17(24)22-9-15(23)13-10-25-16-8-4-2-5-11(13)16/h1-8,10,15,23H,9H2,(H,22,24)
• InChI Key: XRFYCWPVILXCCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C3=CC=CC=C3C(F)(F)F)O
• Molecular Formula: C18H14F3NO2S
• Molecular Weight: 365.4 g/mol

Description

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide is a chemical compound that has been the focus of scientific research in recent years. This compound is of interest due to its potential use in the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide has been shown to have several biochemical and physiological effects. These include anti-inflammatory and analgesic effects, as well as anti-cancer properties. Additionally, this compound has been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide in lab experiments is its potential use in the development of new drugs and therapies. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide. One direction is to further investigate the mechanism of action of this compound, which may help in the development of targeted therapies. Another direction is to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders. Additionally, future research may focus on developing new synthesis methods for this compound, which may make it more accessible for use in drug development.

Synthesis Methods

The synthesis of N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide involves several steps. The first step is the preparation of 2-(benzo[b]thiophen-3-yl)acetaldehyde, which is then reacted with ethylene glycol to form 2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzene. This compound is then reacted with 2-(trifluoromethyl)benzoyl chloride to form the final product, N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide.

Scientific Research Applications

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide has been the subject of several scientific studies due to its potential use in the development of new drugs and therapies. One study found that this compound has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Another study found that N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(trifluoromethyl)benzamide has anti-cancer properties, making it a potential candidate for the development of new cancer therapies.